Cas no 175205-58-0 (4,6-Dichloro-2H-chromene-3-carbaldehyde)

• Product Name: 4,6-Dichloro-2H-chromene-3-carbaldehyde
• CAS No: 175205-58-0
• MF: C₁₀H₆Cl₂O₂
• MW: 229.05944108963
• MDL: MFCD00084992
• CID: 133898
• PubChem ID: 24878946
• Update Time: 2025-04-19

4,6-Dichloro-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2H-chromene-3-carbaldehyde
• 2H-1-Benzopyran-3-carboxaldehyde,4,6-dichloro-
• 4,6-Dichloro-2H-benzopyran-3-carboxaldehyde
• 4,6-DICHLORO-2H-CHROMENE-3-CARBOXALDEHYDE
• 4,6-dichloro-2H-3-chromene carbaldehyde
• TIMTEC-BB SBB003291
• 4,6-Dichloro(2H)chromene-3-carbaldehyde
• AKOS015908745
• starbld0000293
• 175205-58-0
• 2H-1-Benzopyran-3-carboxaldehyde, 4,6-dichloro-
• MFCD00084992
• 4,6-Dichloro-2H-benzopyran-3-carboxaldehyde, 97%
• SB74038
• DTXSID10361492
• FT-0617238
• J-011086

• MDL： MFCD00084992
• Inchi： 1S/C10H6Cl2O2/c11-7-1-2-9-8(3-7)10(12)6(4-13)5-14-9/h1-4H,5H2
• InChI Key： XEGONRKPLYJCFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)COC2C=CC(=CC=21)Cl

Computed Properties

• Exact Mass: 227.97400
• Monoisotopic Mass: 227.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: solid
• Density: 1.46
• Melting Point: 124-128 °C (lit.)
• Boiling Point: 369.3°Cat760mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.615
• PSA: 26.30000
• LogP: 2.88120
• Solubility: Not determined

4,6-Dichloro-2H-chromene-3-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22-24/25